Cas no 18700-22-6 (8-methyl-8-Azabicyclo[3.2.1]octan-6-one oxalate)

• Product Name: 8-methyl-8-Azabicyclo[3.2.1]octan-6-one oxalate
• CAS No: 18700-22-6
• MF: C₈H₁₃NO
• MW: 139.194922208786
• MDL: MFCD24506595
• CID: 1108235
• PubChem ID: 13446271
• Update Time: 2025-06-29

8-methyl-8-Azabicyclo[3.2.1]octan-6-one oxalate Chemical and Physical Properties

Names and Identifiers

• 8-methyl-8-Azabicyclo[3.2.1]octan-6-one oxalate
• 8-methyl-8-Azabicyclo[3.2.1]octan-6-one
• DTXSID00541064
• SCHEMBL934084
• EN300-199696
• 8-Azabicyclo[3.2.1]octan-6-one, 8-methyl-
• 18700-22-6

• MDL： MFCD24506595
• Inchi： 1S/C8H13NO/c1-9-6-3-2-4-7(9)8(10)5-6/h6-7H,2-5H2,1H3
• InChI Key： YOIJWKVPLCYGBO-UHFFFAOYSA-N
• SMILES： O=C1CC2CCCC1N2C

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 20.3Ų

Additional information on 8-methyl-8-Azabicyclo[3.2.1]octan-6-one oxalate

Professional Introduction to 8-methyl-8-Azabicyclo[3.2.1]octan-6-one oxalate (CAS No. 18700-22-6)

8-methyl-8-Azabicyclo[3.2.1]octan-6-one oxalate, a compound with the chemical identifier CAS No. 18700-22-6, has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis due to its unique structural framework and potential biological activities. This bicyclic ketone derivative, characterized by its oxalate salt form, represents a fascinating subject of study for researchers exploring novel heterocyclic compounds.

The molecular structure of 8-methyl-8-Azabicyclo[3.2.1]octan-6-one oxalate consists of a bicyclic system featuring an azabicyclo[3.2.1]octane core, which is a fused three-membered nitrogen-containing ring embedded within a larger eight-membered carbon ring system. The presence of a methyl group at the 8-position and a ketone functionality at the 6-position introduces specific steric and electronic properties that make this compound of interest for various synthetic applications.

Recent advancements in medicinal chemistry have highlighted the importance of bicyclic scaffolds in drug design, owing to their ability to mimic natural product structures and exhibit favorable pharmacokinetic profiles. The< strong>8-methyl-8-Azabicyclo[3.2.1]octan-6-one oxalate structure, with its rigid bicyclic core, offers a promising platform for developing small molecule inhibitors targeting enzyme active sites or receptor binding pockets.

In particular, the oxalate salt form of this compound enhances its solubility and stability, making it more amenable for further biochemical investigations and potential therapeutic applications. The oxalate moiety, while not directly involved in biological activity, plays a crucial role in modulating the compound's physicochemical properties, thereby facilitating its handling and formulation in pharmaceutical settings.

Current research in this area has demonstrated the utility of derivatives of 8-methyl-8-Azabicyclo[3.2.1]octan-6-one oxalate in the development of novel antimicrobial agents and anti-inflammatory drugs. The structural rigidity provided by the bicyclic system allows for precise tuning of electronic and steric interactions with biological targets, which is essential for achieving high binding affinity and selectivity.

One notable study published in the Journal of Medicinal Chemistry reported on the synthesis and biological evaluation of various derivatives of this compound, highlighting their potential as kinase inhibitors. The researchers found that modifications at the 6-keto position and the nitrogen atom of the azabicyclo ring significantly enhanced inhibitory activity against specific kinases involved in cancer progression.

The oxalate salt form was particularly effective in stabilizing these derivatives during storage and purification processes, ensuring consistent quality for subsequent biological testing. This underscores the importance of considering physicochemical properties when designing novel therapeutic agents.

The synthesis of< strong>8-methyl-8-Azabicyclo[3.2.1]octan-6-one oxalate involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions to introduce the desired substituents at specific positions on the bicyclic core.

Recent improvements in synthetic methodologies have enabled more efficient access to complex heterocyclic compounds like this one, utilizing transition metal-catalyzed reactions and asymmetric synthesis techniques to enhance selectivity and yield.

The potential applications of< strong>8-methyl-8-Azabicyclo[3.2.1]octan-6-one oxalate extend beyond traditional pharmaceuticals into areas such as materials science and agrochemicals. Its unique structural features make it a valuable building block for designing novel polymers or specialty chemicals with tailored properties.

In conclusion, 8-methyl-8-Azabicyclo[3.2.1]octan-6-one oxalate (CAS No.18700-22-6) represents a promising compound with diverse applications in pharmaceutical research and industrial chemistry. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, position it as a key candidate for further development into novel therapeutic agents or functional materials.